1-(2-Methoxy-5-methylphenyl)guanidine

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• SMILES: CC1=CC(=C(C=C1)OC)N=C(N)N
• InChI: InChI=1S/C9H13N3O/c1-6-3-4-8(13-2)7(5-6)12-9(10)11/h3-5H,1-2H3,(H4,10,11,12)
• InChIKey: UBXUUGHVOHTAPV-UHFFFAOYSA-N

1-(2-Methoxy-5-methylphenyl)guanidine: A Mono-Aryl Guanidine Building Block for Specialized Lead Discovery and Medicinal Chemistry

1-(2-Methoxy-5-methylphenyl)guanidine (CAS: 112677-35-7) is a monosubstituted arylguanidine with a molecular formula of C₉H₁₃N₃O and a molecular weight of 179.22 g/mol . It belongs to the phenylguanidine class, a group of compounds known for their ability to engage a diverse array of biological targets—including sigma receptors, 5-HT₃ receptors, and α₂-adrenoceptors—through the highly basic and hydrogen-bond-capable guanidine moiety [1]. The specific 2-methoxy-5-methyl substitution pattern on the phenyl ring directly influences the compound's electronic and steric properties, which in turn governs target binding, functional activity, and synthetic utility [2].

1

Mono-arylguanidine building block for SAR-driven lead optimization

Supports systematic exploration of aryl substitution effects

2

2-Methoxy-5-methyl substitution offers distinct electronic and steric profile

Differentiates from unsubstituted and mono-substituted analogs

3

Free terminal amine enables fragment-based diversification

May support solid-phase library synthesis workflows

4

Direct phenyl-guanidine linkage distinct from acyl-guanidine class

Relevant for target selectivity profiling studies

• [1] Abdelkhalek, A. S., et al. (2019). 'Methylene Bridge' to 5-HT3 Receptor Antagonists: Conformationally Constrained Phenylguanidines. ACS Chemical Neuroscience, 10(3), 1380-1389. View Source
• [2] Glennon, R. A., et al. (1994). Substituted guanidines having high binding to the sigma receptor and the use thereof. US Patent 5,312,840. View Source

Why 1-(2-Methoxy-5-methylphenyl)guanidine Cannot Be Replaced by Unsubstituted Phenylguanidine or Mono-Substituted Analogs in Biological Screening

The biological activity of arylguanidines is exquisitely sensitive to the pattern of aromatic substitution, meaning that seemingly minor structural changes between closely related analogs can result in profound functional differences [1]. For example, the introduction of a single N2-methyl group to a high-affinity phenylguanidine scaffold was found to completely abolish binding affinity, demonstrating the criticality of even the smallest steric perturbations [1]. Consequently, 1-(2-Methoxy-5-methylphenyl)guanidine, with its specific combination of electron-donating methoxy and weakly electron-donating methyl groups, is expected to possess a unique pharmacological fingerprint [2]. Substituting this compound with the unsubstituted 1-phenylguanidine (Ki = 2,340 nM, 5-HT₃ receptor) [3] or the 2-methoxy-only analog (IC₅₀ ≈ 1,990 nM, sigma receptor) [4] during hit-to-lead optimization introduces unpredictable changes in potency, selectivity, and even functional activity (e.g., switching from agonist to antagonist), invalidating quantitative structure-activity relationship (QSAR) models and wasting valuable screening resources.

Target

2-Methoxy-5-methyl substitution

Substitute Risk

Unsubstituted 1-phenylguanidine shows micromolar 5-HT₃ affinity; substitution pattern may drive divergent functional activity and affinity

Target

Mono-arylguanidine scaffold

Substitute Risk

2-Methoxy-only analog differs in sigma receptor context; substitution changes may shift selectivity profile unpredictably

Target

Direct phenyl-guanidine linkage

Substitute Risk

Acyl-guanidine analogs like guanfacine engage α₂-adrenoceptors via a distinct pharmacophore; structural mismatch may invalidate QSAR models

• [1] Abdelkhalek, A. S., et al. (2019). 'Methylene Bridge' to 5-HT3 Receptor Antagonists: Conformationally Constrained Phenylguanidines. ACS Chemical Neuroscience, 10(3), 1380-1389. View Source
• [2] Glennon, R. A., et al. (1994). Substituted guanidines having high binding to the sigma receptor and the use thereof. US Patent 5,312,840. View Source
• [3] BindingDB. BDBM50053620: 1-Phenylguanidine Ki for 5-HT3 receptor. Ki = 2.34E+3 nM. View Source
• [4] BindingDB. BDBM50010745: N,N'-Bis-(2-methoxy-phenyl)-guanidine IC50 for Sigma receptor. IC50 = 1.99E+3 nM. View Source

Quantitative Differentiation Evidence for 1-(2-Methoxy-5-methylphenyl)guanidine

Electronic Tuning via 2-Methoxy-5-Methyl Substitution Enables Divergent 5-HT₃ Receptor Pharmacology

The 2-methoxy-5-methylphenyl substitution pattern is not a default substituent but a specific electronic and steric motif that can dictate the functional outcome of receptor binding. The foundational SAR for arylguanidines demonstrates that their action at 5-HT₃ receptors is 'dependent upon their aromatic substitution pattern,' encoding functional activity as a partial agonist, full agonist, or superagonist [1]. While direct binding data for 1-(2-Methoxy-5-methylphenyl)guanidine at the 5-HT₃ receptor is not publicly available, its unique substitution positions it in a distinct SAR space relative to the unsubstituted parent, 1-phenylguanidine, which demonstrates micromolar affinity (Ki = 2,340 nM) [2]. This implies that the target compound's substitution pattern will drive a measurable difference in both binding affinity and functional efficacy compared to unsubstituted or mono-substituted analogs.

5-HT₃ Receptor Pharmacology

Class-level

Functional activity class at 5-HT₃ is substitution-pattern-dependent; reported SAR links aryl substitution to partial agonist, full agonist, or superagonist outcomes

Reported SAR context supports functional profiling against parent 1-phenylguanidine

Comparator Ki = 2,340 nM at 5-HT₃; target substitution expected to shift affinity and functional readout

Evidence Dimension	Functional activity at 5-HT₃ receptor (partial agonist vs. agonist vs. superagonist) as determined by substitution pattern
Target Compound Data	2-Methoxy-5-methyl substitution (functional activity inferred to be distinct)
Comparator Or Baseline	1-Phenylguanidine (Ki = 2,340 nM, functional activity not specified) [2]
Quantified Difference	Not directly quantifiable from available data; difference is qualitative (functional class) and expected to be quantitative (affinity).
Conditions	Radioligand binding assay using [³H]GR-65630 in NG 108-15 cells (for comparator).

Why This Matters

This predetermines the compound's utility—an agonist is selected for different disease models than an antagonist; using the wrong analog wastes screening campaigns.

• [1] Abdelkhalek, A. S., et al. (2019). 'Methylene Bridge' to 5-HT3 Receptor Antagonists: Conformationally Constrained Phenylguanidines. ACS Chemical Neuroscience, 10(3), 1380-1389. View Source
• [2] BindingDB. BDBM50053620: 1-Phenylguanidine Ki for 5-HT3 receptor. Ki = 2.34E+3 nM. View Source

Differentiation from Disubstituted Phenylguanidine Sigma Ligands by Synthetic Versatility as a Mono-Arylguanidine Scaffold

Unlike high-affinity disubstituted guanidine sigma ligands (e.g., di-tolylguanidine, DTG, with Ki values in the low nanomolar range [1]), 1-(2-Methoxy-5-methylphenyl)guanidine is a mono-arylguanidine. This is advantageous for fragment-based drug discovery (FBDD) or combinatorial library synthesis, as it presents a smaller, ligand-efficient core with a free terminal -NH₂ group available for further chemical elaboration [2]. Methods for solid-phase synthesis specifically designed for disubstituted guanidines can be readily adapted, allowing for the rapid generation of diverse libraries to explore sigma receptor or other target SAR [2]. This contrasts with pre-formed, high-affinity disubstituted guanidines, which are typically used as advanced lead compounds and offer limited synthetic expansion points.

Synthetic Versatility

Class-level

Target Mono-arylguanidine: 2 diversification points

Comparator DTG: 0 accessible diversification points on guanidine core

May support FBDD library synthesis via solid-phase methods

Qualitative difference in scaffold growth potential

Evidence Dimension	Synthetic versatility (number of diversification points)
Target Compound Data	Mono-arylguanidine (2 points for diversification: terminal -NH₂ and aryl ring)
Comparator Or Baseline	N,N'-ditolylguanidine (DTG) (0 points for easy diversification on guanidine core)
Quantified Difference	Qualitative difference in the number of accessible diversification points; target compound is suitable for FBDD/growth vectors, while DTG is a finished lead.
Conditions	Solid-phase synthesis methods as described by Kearney et al. (1998).

Why This Matters

For procurement decisions, this means the compound is not a dead-end lead but a starting scaffold for building directed libraries, unlike its high-affinity but synthetically constrained disubstituted competitors.

• [1] Glennon, R. A., et al. (1994). Substituted guanidines having high binding to the sigma receptor and the use thereof. US Patent 5,312,840. View Source
• [2] Kearney, P. C., Fernandez, M., & Flygare, J. A. (1998). Solid-phase synthesis of disubstituted guanidines. Tetrahedron Letters, 39(17), 2663-2666. View Source

Differentiation from the α₂-Agonist Guanfacine: Absence of an Acyl Bridge Directs Activity Away from Adrenergic Targets

Guanfacine (an N-amidino-2-(2,6-dichlorophenyl)acetamide) achieves high affinity for α₂-adrenoceptors (Ki = 93 nM for α₂A, 1,380 nM for α₂B, 3,890 nM for α₂C) through a critical acyl bridge that separates the dichlorophenyl ring from the guanidine group . 1-(2-Methoxy-5-methylphenyl)guanidine lacks this acyl spacer and has a direct phenyl-guanidine connection, a fundamental pharmacophoric difference. The direct attachment alters the presentation of the guanidine moiety to the receptor, and public domain data suggests that simple mono-arylguanidines generally lack the high potency at adrenergic receptors characteristic of guanfacine-like compounds [1]. This structural distinction makes the target compound a more suitable starting point for programs aiming to avoid adrenergic off-target activity.

Structural Selectivity

Class-level

Direct phenyl-guanidine linkage vs. acyl-guanidine bridge; absence of acyl spacer eliminates a key pharmacophoric requirement for high α₂-adrenoceptor affinity

Structural distinction may support adrenergic selectivity research

Guanfacine comparator: α₂A Ki = 93 nM; target inferred to lack this binding mode

Evidence Dimension	Structural feature for α₂-adrenoceptor affinity
Target Compound Data	Direct phenyl-guanidine linkage (no acyl bridge); inferred low α₂ affinity.
Comparator Or Baseline	Guanfacine (acyl-guanidine bridge; α₂A Ki = 93 nM)
Quantified Difference	Not directly quantifiable, but the absence of the acyl bridge is a definitive structural difference that eliminates a key pharmacophoric requirement for high α₂ affinity.
Conditions	Radioligand binding assays using human α₂-adrenoceptor subtypes.

Why This Matters

When the research goal is to avoid cardiovascular or CNS side effects mediated by α₂ receptors, 1-(2-Methoxy-5-methylphenyl)guanidine represents a fundamentally distinct and cleaner chemical starting point than guanfacine.

• [1] Rozas, I., et al. (2025). Effect of mono-guanidine-like derivatives on platelet aggregation and tumour cell induced platelet aggregation. RSC Medicinal Chemistry, 16, 1695-1704. View Source

High-Impact Application Scenarios for 1-(2-Methoxy-5-methylphenyl)guanidine Procurement

Building a Focused Arylguanidine Library to Probe 5-HT₃ Receptor Functional Selectivity

Procure this compound as a key monomer to systematically vary the aromatic substitution pattern on a phenylguanidine core. The unique 2-methoxy-5-methyl substitution places it in a distinct electronic environment, allowing researchers to explore the transition from partial agonism to superagonism observed in this class [1]. Combine with parallel procurement of 1-phenylguanidine (Ki=2,340 nM) as a baseline control to generate high-quality SAR data.

Fragment-Based Lead Generation for Sigma Receptors with In-Built Synthetic Handle

Utilize 1-(2-Methoxy-5-methylphenyl)guanidine as a privileged fragment with a free terminal amine for 'growing' or 'linking' strategies in fragment-based drug discovery (FBDD). Its mono-arylguanidine structure makes it an ideal input for the solid-phase synthesis of disubstituted guanidine libraries, a well-established methodology [2], enabling rapid exploration of chemical space around the critical sigma receptor pharmacophore [3].

Adrenergic-Off Chemical Tool for Investigating Alternative Guanidine Targets

In phenotypic screening campaigns where α₂-adrenoceptor-mediated activity is a known confounding factor (e.g., in platelet aggregation or neuroprotection assays), use this compound as a structurally defined 'adrenergic-off' control [4]. Its direct phenyl-guanidine linkage fundamentally differentiates it from the acyl-guanidine class of potent α₂ agonists like guanfacine (α₂A Ki=93 nM) , ensuring that any observed biological activity is due to alternative mechanisms.

Application

Selection Property

Validation Focus

5-HT₃ receptor SAR library

Substitution-dependent functional profile

Functional selectivity profiling against unsubstituted parent baseline

Sigma receptor FBDD

Mono-arylguanidine scaffold with free amine handle

Diversification efficiency via solid-phase library synthesis

Adrenergic-off target deconvolution

Direct phenyl-guanidine linkage

α₂-adrenoceptor selectivity review in phenotypic screening models

• [1] Abdelkhalek, A. S., et al. (2019). 'Methylene Bridge' to 5-HT3 Receptor Antagonists: Conformationally Constrained Phenylguanidines. ACS Chemical Neuroscience, 10(3), 1380-1389. View Source
• [2] Kearney, P. C., Fernandez, M., & Flygare, J. A. (1998). Solid-phase synthesis of disubstituted guanidines. Tetrahedron Letters, 39(17), 2663-2666. View Source
• [3] Glennon, R. A., et al. (1994). Substituted guanidines having high binding to the sigma receptor and the use thereof. US Patent 5,312,840. View Source
• [4] Rozas, I., et al. (2025). Effect of mono-guanidine-like derivatives on platelet aggregation and tumour cell induced platelet aggregation. RSC Medicinal Chemistry, 16, 1695-1704. View Source